{2-chloro-4-[2-cyano-2-(4-fluorophenyl)vinyl]-6-methoxyphenoxy}acetic acid

• IUPAC Name: 2-[2-chloro-4-[(E)-2-cyano-2-(4-fluorophenyl)ethenyl]-6-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C18H13ClFNO4/c1-24-16-8-11(7-15(19)18(16)25-10-17(22)23)6-13(9-21)12-2-4-14(20)5-3-12/h2-8H,10H2,1H3,(H,22,23)/b13-6-
• InChI Key: UVHDJMQJCJIIND-MLPAPPSSSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C(C#N)C2=CC=C(C=C2)F)Cl)OCC(=O)O
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C(/C#N)\C2=CC=C(C=C2)F)Cl)OCC(=O)O
• Molecular Formula: C18H13ClFNO4
• Molecular Weight: 361.7 g/mol

Description

The compound you mentioned contains several functional groups, including a chloro group, a cyano group, a vinyl group, a methoxy group, and a phenoxy group. These groups are common in organic chemistry and are often involved in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the vinyl group suggests that the compound could have geometric isomerism, while the presence of the chloro and fluoro groups could lead to polar bonds.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the vinyl group could undergo addition reactions, while the chloro group could be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. For example, the presence of the polar cyano and chloro groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it could interact with biological molecules in the body to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s volatile, it could pose an inhalation hazard. Additionally, the presence of the cyano group could make it potentially toxic.

Future Directions

The future research directions for this compound could involve studying its properties and potential applications in more detail. For example, it could be investigated for use in pharmaceuticals, agrochemicals, or materials science.